(E)-8-(2-Benzylidenehydrazinyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
(E)-8-(2-Benzylidenehydrazinyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
331839-88-4
VCID:
VC0404528
InChI:
InChI=1S/C22H22N6O4/c1-27-19-18(20(30)25-22(27)31)28(13-16(29)14-32-17-10-6-3-7-11-17)21(24-19)26-23-12-15-8-4-2-5-9-15/h2-12,16,29H,13-14H2,1H3,(H,24,26)(H,25,30,31)/b23-12+
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=CC=CC=C3)CC(COC4=CC=CC=C4)O
Molecular Formula:
C22H22N6O4
Molecular Weight:
434.4g/mol
(E)-8-(2-Benzylidenehydrazinyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 331839-88-4
Main Products
VCID: VC0404528
Molecular Formula: C22H22N6O4
Molecular Weight: 434.4g/mol
| CAS No. | 331839-88-4 |
|---|---|
| Product Name | (E)-8-(2-Benzylidenehydrazinyl)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C22H22N6O4 |
| Molecular Weight | 434.4g/mol |
| IUPAC Name | 8-[(2E)-2-benzylidenehydrazinyl]-7-(2-hydroxy-3-phenoxypropyl)-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C22H22N6O4/c1-27-19-18(20(30)25-22(27)31)28(13-16(29)14-32-17-10-6-3-7-11-17)21(24-19)26-23-12-15-8-4-2-5-9-15/h2-12,16,29H,13-14H2,1H3,(H,24,26)(H,25,30,31)/b23-12+ |
| Standard InChIKey | HUTGGWJWEYKGDN-FSJBWODESA-N |
| Isomeric SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)N/N=C/C3=CC=CC=C3)CC(COC4=CC=CC=C4)O |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=CC=CC=C3)CC(COC4=CC=CC=C4)O |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)NN=CC3=CC=CC=C3)CC(COC4=CC=CC=C4)O |
| PubChem Compound | 9593178 |
| Last Modified | Nov 11 2021 |
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